2-(Difluoromethoxy)-3-formylbenzoic acid

• IUPAC Name: 2-(difluoromethoxy)-3-formylbenzoic acid
• InChI: InChI=1S/C9H6F2O4/c10-9(11)15-7-5(4-12)2-1-3-6(7)8(13)14/h1-4,9H,(H,13,14)
• InChI Key: AVVRLPISYCUYQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)O)OC(F)F)C=O
• Molecular Formula: C9H6F2O4
• Molecular Weight: 216.14 g/mol

Description

2-(Difluoromethoxy)-3-formylbenzoic acid, also known as DFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(Difluoromethoxy)-3-formylbenzoic acid is not fully understood. However, it has been suggested that it inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been found to inhibit the activity of a protein called histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(Difluoromethoxy)-3-formylbenzoic acid has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of cancer cells by inducing apoptosis. It has also been found to inhibit the activity of histone deacetylase, which is involved in the regulation of gene expression. In addition, it has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Difluoromethoxy)-3-formylbenzoic acid in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its limited solubility in certain solvents, which can make it difficult to work with in some experimental setups.

Future Directions

There are several future directions for the research on 2-(Difluoromethoxy)-3-formylbenzoic acid. One area of interest is the development of more efficient and selective synthesis methods. Another area of interest is the investigation of its potential applications in other fields such as catalysis and electrochemistry. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential in the treatment of cancer and other diseases.
Conclusion:
In conclusion, 2-(Difluoromethoxy)-3-formylbenzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its therapeutic applications.

Synthesis Methods

The synthesis of 2-(Difluoromethoxy)-3-formylbenzoic acid involves the reaction of 2-fluoro-5-methoxybenzoic acid with difluoromethyltriphenylphosphonium bromide in the presence of a base such as potassium carbonate. The reaction takes place in an aprotic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is a white crystalline solid with a melting point of 180-182°C.

Scientific Research Applications

2-(Difluoromethoxy)-3-formylbenzoic acid has been studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, it has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. In organic synthesis, it has been used as a building block for the synthesis of various compounds. In materials science, it has been used as a precursor for the synthesis of metal-organic frameworks.